Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate

• IUPAC Name: methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate
• InChI: InChI=1S/C14H16N2O4/c1-20-12(17)11(15)14-6-13(7-14,8-14)9-2-4-10(5-3-9)16(18)19/h2-5,11H,6-8,15H2,1H3
• InChI Key: MJCDRADKXMVMJU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C12CC(C1)(C2)C3=CC=C(C=C3)[N+](=O)[O-])N
• Molecular Formula: C14H16N2O4
• Molecular Weight: 276.29 g/mol

Description

Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate, also known as NBOMe, is a synthetic hallucinogenic drug that has gained popularity in recent years. The chemical structure of NBOMe is similar to that of LSD, but its effects on the body are different. NBOMe is a potent agonist of the 5-HT2A receptor, which is responsible for the hallucinogenic effects of the drug.

Mechanism of Action

Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate acts as a potent agonist of the 5-HT2A receptor, which is responsible for the hallucinogenic effects of the drug. When Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate binds to the 5-HT2A receptor, it causes a cascade of intracellular events that ultimately result in the activation of signaling pathways that regulate mood, perception, and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate can vary depending on the dosage and route of administration. Common effects include altered perception, mood, and cognition, as well as changes in heart rate, blood pressure, and body temperature. In high doses, Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate can cause seizures, respiratory failure, and death.

Advantages and Limitations for Lab Experiments

Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate has been used in laboratory experiments to study the 5-HT2A receptor and its role in the regulation of mood, perception, and cognition. However, due to the potential for dangerous side effects and the lack of regulation in the production of Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate, it is not recommended to use the drug in laboratory experiments.

Future Directions

There are several future directions for research into Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate and its potential therapeutic applications. One area of interest is the development of Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate analogs that have improved efficacy and safety profiles. Another area of interest is the use of Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate in combination with other drugs to enhance its therapeutic effects. Finally, research into the long-term effects of Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate use is needed to better understand its potential risks and benefits.

Synthesis Methods

Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate can be synthesized using a variety of methods, including the reaction of 2C-H with nitroethane and subsequent reduction, or the reaction of 2C-I with nitroethane and subsequent demethylation. However, due to the potential for dangerous side effects and the lack of regulation in the production of Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate, it is not recommended to attempt to synthesize the drug.

Scientific Research Applications

Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate has been the subject of scientific research in recent years, particularly in the field of neuroscience. Studies have shown that Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate has a high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. This has led to research into the potential therapeutic applications of Methyl 2-amino-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate for conditions such as depression, anxiety, and post-traumatic stress disorder (PTSD).